molecular formula C11H19ClO2 B8362245 1-(4-Chlorobutyl)cyclopentanecarboxylic acid methyl ester

1-(4-Chlorobutyl)cyclopentanecarboxylic acid methyl ester

Cat. No.: B8362245
M. Wt: 218.72 g/mol
InChI Key: VTAMSRIPZXTYNZ-UHFFFAOYSA-N
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Description

1-(4-Chlorobutyl)cyclopentanecarboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H19ClO2 and its molecular weight is 218.72 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H19ClO2

Molecular Weight

218.72 g/mol

IUPAC Name

methyl 1-(4-chlorobutyl)cyclopentane-1-carboxylate

InChI

InChI=1S/C11H19ClO2/c1-14-10(13)11(6-2-3-7-11)8-4-5-9-12/h2-9H2,1H3

InChI Key

VTAMSRIPZXTYNZ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1(CCCC1)CCCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(4-Chlorobutyl)cyclopentane carboxylic acid methyl ester was prepared from cyclopentane carboxylic acid methyl ester and 4-chloro-1-bromobutane using the procedure described in example 7 to give a 64% yield. HR MS (C11H19ClO2): Obs. mass, 218.1072. Calcd. mass, 218.1074, (M+).
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